Cas no 1313739-04-6 (4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester)
1313739-04-6 structure
Product Name:4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester
CAS No:1313739-04-6
MF:C12H16O2F2
MW:230.25104
MDL:MFCD18800658
CID:1073080
PubChem ID:66521684
Update Time:2024-11-02
4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 4,4-Difluoroadamantane-1-carboxylic acid methyl ester
- 4,4-Difluoro-adamantane-1-carboxylic acid methyl ester
- 1313739-04-6
- IRSQDTPPCWEWKW-UHFFFAOYSA-N
- CS-0334510
- AS-69092
- J-513999
- Methyl 4,4-difluorotricyclo[3.3.1.1~3,7~]decane-1-carboxylate
- AKOS015949228
- 4,4-Difluoroadamantane-1-carboxylicacidmethylester
- methyl 4,4-difluoroadamantane-1-carboxylate
- 4,4-DifluoroadaMantan-1-carboxylic acid Methyl ester
- MFCD18800658
- DTXSID80735065
- 4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester
-
- MDL: MFCD18800658
- Inchi: InChI=1S/C12H16F2O2/c1-16-10(15)11-4-7-2-8(5-11)12(13,14)9(3-7)6-11/h7-9H,2-6H2,1H3
- InChI Key: IRSQDTPPCWEWKW-UHFFFAOYSA-N
- SMILES: COC(=O)C12CC3CC(C1)C(C(C3)C2)(F)F
Computed Properties
- Exact Mass: 230.11183607g/mol
- Monoisotopic Mass: 230.11183607g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM295555-250mg |
4,4-Difluoroadamantane-1-carboxylic acid methyl ester |
1313739-04-6 | 95% | 250mg |
$541 | 2021-06-15 | |
| TRC | D059950-25mg |
4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester |
1313739-04-6 | 25mg |
$ 445.00 | 2022-06-06 | ||
| TRC | D059950-50mg |
4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester |
1313739-04-6 | 50mg |
$ 740.00 | 2022-06-06 | ||
| Chemenu | CM295555-250mg |
4,4-Difluoroadamantane-1-carboxylic acid methyl ester |
1313739-04-6 | 95% | 250mg |
$537 | 2024-08-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M942165-100mg |
Methyl 4,4-difluoroadamantane-1-carboxylate |
1313739-04-6 | 95% | 100mg |
¥1,190.70 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M942165-250mg |
Methyl 4,4-difluoroadamantane-1-carboxylate |
1313739-04-6 | 95% | 250mg |
¥2,024.10 | 2022-09-01 | |
| eNovation Chemicals LLC | D762333-100mg |
4,4-DifluoroadaMantan-1-carboxylic acid Methyl ester |
1313739-04-6 | 95% | 100mg |
$205 | 2024-06-06 | |
| eNovation Chemicals LLC | D762333-250mg |
4,4-DifluoroadaMantan-1-carboxylic acid Methyl ester |
1313739-04-6 | 95% | 250mg |
$325 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1294602-100mg |
4,4-Difluoro-adamantane-1-carboxylic acid methyl ester |
1313739-04-6 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294602-250mg |
4,4-Difluoro-adamantane-1-carboxylic acid methyl ester |
1313739-04-6 | 95% | 250mg |
$555 | 2024-07-28 |
4,4-Difluoroadamantane-1-carboxylic Acid Methyl Ester Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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